Cas no 26892-59-1 (2H-Quinolizine-1-carboxylicacid, octahydro-, (1S,9aR)-)

• Product Name: 2H-Quinolizine-1-carboxylicacid, octahydro-, (1S,9aR)-
• CAS No: 26892-59-1
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 262934
• PubChem ID: 7758382
• Update Time: 2025-04-19

2H-Quinolizine-1-carboxylicacid, octahydro-, (1S,9aR)- Chemical and Physical Properties

Names and Identifiers

• 2H-Quinolizine-1-carboxylicacid, octahydro-, (1S,9aR)-
• (1S,9aβ)-Octahydro-2H-quinolizine-1β-carboxylic acid
• 1-Epilupinan-11-oicacid (8CI)
• 1-Epilupininic acid
• 2H-Quinolizine-1-carboxylic acid, octahydro-, (1S-cis)-
• d-Epilupininic acid
• 26892-59-1
• DTXSID00428922
• AC1ORXYT

• Inchi： 1S/C10H17NO2/c12-10(13)8-4-3-7-11-6-2-1-5-9(8)11/h8-9H,1-7H2,(H,12,13)/t8-,9+/m0/s1
• InChI Key： ZYQJGZAVMHNFNY-DTWKUNHWSA-N
• SMILES： OC([C@H]1CCCN2CCCC[C@@H]21)=O

Computed Properties

• Exact Mass: 183.12601
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Lupinine-type alkaloids